Cas no 1275745-45-3 (5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1275745-45-3
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 6237863
• PubChem ID: 63382624
• Update Time: 2024-01-13

5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(phenoxymethyl)-1,2,4-oxadiazole-3-carboxylic acid
• AKOS012688840
• CS-0291041
• EN300-1119732
• 1275745-45-3

• Inchi： 1S/C10H8N2O4/c13-10(14)9-11-8(16-12-9)6-15-7-4-2-1-3-5-7/h1-5H,6H2,(H,13,14)
• InChI Key： ZRQVDGZVRUKARA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers